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Compound of Interest

Compound Name: 4-Benzoylbiphenyl

Cat. No.: B106861 Get Quote

Introduction

4-Benzoylbiphenyl, also known as 4-phenylbenzophenone, is an aromatic ketone with the

chemical formula C₁₉H₁₄O.[1][2] It typically appears as a slightly yellow to beige or white

crystalline powder with a faint, aromatic odor.[3][4] Due to its chemical properties, it is utilized

as a photoinitiator in applications like UV curing for coatings and inks, and as an intermediate

in the synthesis of pharmaceuticals and other fine chemicals.[3][5] Although some safety data

sheets (SDS) indicate that the substance does not meet the criteria for hazard classification,

others classify it as a skin and eye irritant, a potential skin sensitizer, and a reproductive

toxicant.[1][6][7][8] Given the conflicting information and the fact that its toxicological properties

have not been fully investigated, it is imperative to handle 4-Benzoylbiphenyl with caution in a

laboratory setting.[1] These application notes provide detailed protocols for its safe handling,

storage, and disposal to minimize exposure and ensure the safety of researchers, scientists,

and drug development professionals.

Hazard Identification and Classification
4-Benzoylbiphenyl is an organic compound that is stable under normal conditions.[8] It is

insoluble in water but soluble in many common organic solvents.[4][5] Hazard classifications

can vary between suppliers. It is crucial to always consult the specific Safety Data Sheet (SDS)

provided by the manufacturer for the lot number in use.

Potential GHS Classifications:
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Skin Irritation (Category 2)[6]

Serious Eye Irritation (Category 2)[6]

Skin Sensitisation (Category 1)[6]

Reproductive Toxicity (Category 1B)[7]

Hazardous to the Aquatic Environment, Acute (Category 1)[7]

Hazardous to the Aquatic Environment, Chronic (Category 1)[7]

Signal Words: May be listed as "Warning" or "Danger".[6][7]

Quantitative Safety and Physicochemical Data
The following tables summarize key quantitative data for 4-Benzoylbiphenyl. This information

is essential for risk assessment and for designing safe experimental procedures.

Table 1: Physicochemical Properties of 4-Benzoylbiphenyl

Property Value Reference

Molecular Formula C₁₉H₁₄O [1]

Molecular Weight 258.31 - 258.32 g/mol [1][7]

CAS Number 2128-93-0 [1]

Appearance
Slightly yellow to beige

crystalline powder
[3]

Melting Point 99-101 °C [3][7]

Boiling Point 419-420 °C [3][7]

LogP (Octanol/Water) 4.7 (at 35°C) [5]

Solubility Insoluble in water [4]

Table 2: Toxicological Data and Exposure Limits
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Parameter Value Reference

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available [6]

LD50/LC50 Not available [1][6]

Derived No Effect Level

(DNEL) - Dermal

0.67 mg/kg bw/day (Chronic,

systemic)
[1]

Derived No Effect Level

(DNEL) - Inhalation

2.35 mg/m³ (Chronic,

systemic)
[1]

Reproductive Toxicity No data available [1]

Carcinogenicity
Not classified as a human

carcinogen by IARC or EPA
[4]

Experimental Protocols: Safe Handling and Use
Adherence to the following protocols is mandatory to minimize risk when working with 4-
Benzoylbiphenyl.

Required Personal Protective Equipment (PPE)
Proper PPE is the primary barrier against chemical exposure. The selection of PPE should be

based on a risk assessment of the specific procedure being performed.

Eye Protection: Wear chemical safety goggles or safety glasses with side shields that

conform to European Standard EN 166 or OSHA 29 CFR 1910.133.[1][8]

Hand Protection: Chemical-resistant protective gloves (e.g., nitrile) must be worn.[1] Gloves

should be inspected before use and disposed of properly after handling the material.[6]

Skin and Body Protection: A long-sleeved lab coat is required for all routine procedures.[1]

For tasks with a higher risk of spills or dust generation, a complete chemical-resistant suit

may be necessary.[6]

Respiratory Protection: Under normal laboratory conditions with adequate ventilation (e.g., in

a chemical fume hood), respiratory protection is not typically required.[1][8] For large-scale
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operations, in cases of poor ventilation, or during emergency spill response, a NIOSH/MSHA

or European Standard EN 149 approved respirator (e.g., N95 dust mask) should be used.[1]

[7][9]

Risk Assessment

Required PPE

Assess Task:
Handling 4-Benzoylbiphenyl

Potential for
Aerosol/Dust?

Standard PPE:
- Chemical Goggles

- Nitrile Gloves
- Lab Coat

 No 
Additional PPE:

- Approved Respirator (N95)
- Face Shield (optional)

 Yes 

Click to download full resolution via product page

Figure 1: PPE selection workflow based on risk assessment.
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Protocol for General Handling and Weighing
Preparation: Before handling, ensure the work area, specifically the chemical fume hood, is

clean and uncluttered. Confirm that an emergency shower and eyewash station are

accessible.[9]

Don PPE: Put on all required PPE as detailed in section 3.1 (lab coat, gloves, eye

protection).

Handling: Conduct all manipulations of 4-Benzoylbiphenyl powder inside a certified

chemical fume hood to avoid inhalation of dust.[8]

Weighing: Use a tared weigh boat or glassine paper. Handle the container and spatula

carefully to prevent generating airborne dust.

Transfer: Transfer the weighed solid directly into the reaction vessel or solvent.

Post-Handling: After use, tightly close the container.[1]

Decontamination: Clean any contaminated surfaces, including the balance and spatula, with

an appropriate solvent and then wipe down with a damp cloth. Dispose of cleaning materials

as hazardous waste.

Doff PPE: Remove gloves and wash hands thoroughly with soap and water.[1]

1. Preparation
(Don PPE, Prepare Hood)

2. Weigh & Transfer
(Minimize Dust) 3. Use in Procedure 4. Clean & Decontaminate

(Work Area, Equipment)
5. Store or Dispose

(Seal Container, Segregate Waste)
6. Doff PPE

& Wash Hands

Click to download full resolution via product page

Figure 2: Workflow for the safe handling of 4-Benzoylbiphenyl.

Protocol for Storage
Container: Keep the compound in its original, tightly sealed container.[1]

Location: Store in a dry, cool, and well-ventilated area.[1][6]
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Compatibility: Store away from incompatible materials, such as strong oxidizing agents.[8]

Labeling: Ensure the container is clearly labeled with the chemical name and associated

hazards.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Protocol for Accidental Release (Spill)
Evacuate: Immediately alert personnel in the vicinity and evacuate the area if necessary.

Ventilate: Ensure the area is well-ventilated, but avoid actions that could cause the powder to

become airborne.

Assess: For small spills, trained personnel with appropriate PPE (including respiratory

protection) can proceed with cleanup. For large spills, evacuate and contact the institution's

Environmental Health and Safety (EHS) department.

Containment: Prevent the powder from spreading or entering drains.[6]

Cleanup: Carefully sweep or scoop up the spilled solid material and place it into a suitable,

labeled container for hazardous waste disposal.[1][8] Avoid creating dust. Do not use a

vacuum cleaner unless it is rated for hazardous dust.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste

according to institutional and local regulations.

Protocol for First Aid Measures
In all cases of exposure, seek medical attention and provide the attending physician with the

Safety Data Sheet.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[6]
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Skin Contact: Remove contaminated clothing. Immediately wash the affected skin with plenty

of soap and water for at least 15 minutes. If irritation or other symptoms occur, get medical

attention.[1][6]

Inhalation: Move the affected person to fresh air. If breathing is difficult or they are not

breathing, provide artificial respiration and seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and then have the person

drink plenty of water. Get medical attention if symptoms occur.[1][6]

Immediate Actions

Exposure Occurs

Skin Contact:
Remove Clothing,

Wash with Soap & Water (15 min)

Eye Contact:
Flush with Water (15 min)

Inhalation:
Move to Fresh Air

Ingestion:
Rinse Mouth, Drink Water

Seek Immediate Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 3: First aid response to 4-Benzoylbiphenyl exposure.

Waste Disposal
All waste materials contaminated with 4-Benzoylbiphenyl, including empty containers, used

PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste. Collect

waste in sealed, properly labeled containers. Follow all local, state, and federal regulations for

hazardous waste disposal. Do not allow the material to enter drains or the environment.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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